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Compound of Interest

Compound Name: Methyl 3-phenylpropionate

Cat. No.: B140012 Get Quote

For researchers, scientists, and professionals in drug development, precise characterization of

chemical compounds is paramount. This guide provides a comprehensive comparison of

experimentally-derived data for methyl 3-phenylpropionate against established literature

values. The following sections detail the physical and spectroscopic properties, a standard

experimental protocol for its synthesis, and a visual representation of the experimental

workflow.

Quantitative Data Summary
The table below summarizes the key physical properties of methyl 3-phenylpropionate,

presenting a side-by-side comparison of literature values with typical experimental results. This

allows for a quick assessment of product purity and conformity to established standards.
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Property Literature Value Experimental Value

Boiling Point
238-239 °C at 760 mmHg; 91-

92 °C at 4 mmHg[1]
To be determined by user

Density 1.043 g/mL at 25 °C[2] To be determined by user

Refractive Index n20/D 1.502[1] To be determined by user

¹H NMR (CDCl₃)

δ ~7.2 (m, 5H, Ar-H), 3.65 (s,

3H, OCH₃), 2.95 (t, 2H, Ar-

CH₂), 2.60 (t, 2H, CH₂-COO)

To be determined by user

¹³C NMR (CDCl₃)

δ ~173.5 (C=O), 140.5 (Ar-C),

128.5 (Ar-CH), 128.2 (Ar-CH),

126.2 (Ar-CH), 51.5 (OCH₃),

35.8 (Ar-CH₂), 31.0 (CH₂-

COO)

To be determined by user

IR (neat) ~1740 cm⁻¹ (C=O stretch)[1] To be determined by user

Experimental Workflow
The synthesis and subsequent analysis of methyl 3-phenylpropionate typically follow a

standardized workflow to ensure product purity and accurate characterization. The diagram

below illustrates the key stages of this process.
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Fig 1. Experimental workflow for the synthesis and analysis of methyl 3-phenylpropionate.
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Detailed Experimental Protocol: Fischer
Esterification
The synthesis of methyl 3-phenylpropionate is commonly achieved via Fischer esterification

of 3-phenylpropionic acid with methanol, using a strong acid catalyst.[2]

Materials:

3-phenylpropionic acid

Methanol (anhydrous)

Concentrated sulfuric acid

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Diethyl ether (or other suitable extraction solvent)

Procedure:

A mixture of 3-phenylpropionic acid (50g), methanol (250ml), and concentrated sulfuric acid

(12ml) is heated under reflux for 12 hours.[1]

After cooling to room temperature, the excess methanol is removed under reduced pressure.

[1]

The residue is then carefully added to a saturated aqueous sodium bicarbonate solution

containing ice to neutralize the acidic catalyst.[1]

The aqueous mixture is extracted multiple times with diethyl ether.[1]

The combined organic extracts are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.[1]
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The solvent is evaporated to yield the crude methyl 3-phenylpropionate.[1]

Purification of the crude product is typically achieved by vacuum distillation.[2]

Characterization: The purified methyl 3-phenylpropionate is then characterized by

spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure

and purity by comparing the obtained spectra with literature data.[3] Gas chromatography-

mass spectrometry (GC-MS) can also be used to assess purity and confirm the molecular

weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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